N-[(3-fluoro-4-methylphenyl)methyl]-2-methylpropanamide

• IUPAC Name: N-[(3-fluoro-4-methylphenyl)methyl]-2-methylpropanamide
• InChI: InChI=1S/C12H16FNO/c1-8(2)12(15)14-7-10-5-4-9(3)11(13)6-10/h4-6,8H,7H2,1-3H3,(H,14,15)
• InChI Key: IGILJNWBYFTHOR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)CNC(=O)C(C)C)F
• Molecular Formula: C12H16FNO
• Molecular Weight: 209.26 g/mol

Description

N-[(3-fluoro-4-methylphenyl)methyl]-2-methylpropanamide, also known as FMA, is a chemical compound used in scientific research. It is a selective agonist of the μ-opioid receptor and has been found to have potential applications in the study of pain management and addiction.

Mechanism of Action

N-[(3-fluoro-4-methylphenyl)methyl]-2-methylpropanamide works by binding to the μ-opioid receptor and activating it. This results in the inhibition of neurotransmitter release and a reduction in pain perception. N-[(3-fluoro-4-methylphenyl)methyl]-2-methylpropanamide has also been found to have some activity at the δ-opioid receptor, but this is much weaker than its activity at the μ-opioid receptor.
Biochemical and Physiological Effects
N-[(3-fluoro-4-methylphenyl)methyl]-2-methylpropanamide has been found to have a number of biochemical and physiological effects. It has been shown to reduce pain perception in animal models and has also been found to have some potential as an anti-addictive agent. N-[(3-fluoro-4-methylphenyl)methyl]-2-methylpropanamide has also been found to have some effects on the cardiovascular system, although these are not well understood.

Advantages and Limitations for Lab Experiments

One advantage of using N-[(3-fluoro-4-methylphenyl)methyl]-2-methylpropanamide in lab experiments is that it is a selective agonist of the μ-opioid receptor, which means that it can be used to investigate the specific effects of this receptor without interference from other receptors. However, one limitation of using N-[(3-fluoro-4-methylphenyl)methyl]-2-methylpropanamide is that it has a relatively short half-life, which means that it may not be suitable for long-term experiments.

Future Directions

There are a number of future directions for research into N-[(3-fluoro-4-methylphenyl)methyl]-2-methylpropanamide. One area of interest is the development of more potent and selective agonists of the μ-opioid receptor, which could have potential applications in the treatment of pain and addiction. Another area of interest is the investigation of the cardiovascular effects of N-[(3-fluoro-4-methylphenyl)methyl]-2-methylpropanamide, which could have implications for the use of opioid agonists in clinical settings. Additionally, more research is needed to fully understand the mechanisms of action of N-[(3-fluoro-4-methylphenyl)methyl]-2-methylpropanamide and its potential as a research tool.

Synthesis Methods

The synthesis of N-[(3-fluoro-4-methylphenyl)methyl]-2-methylpropanamide involves the reaction of 3-fluoro-4-methylbenzyl chloride with 2-methylpropanamide in the presence of a base such as sodium hydride or potassium carbonate. The resulting product is then purified using standard techniques such as recrystallization or chromatography.

Scientific Research Applications

N-[(3-fluoro-4-methylphenyl)methyl]-2-methylpropanamide has been used in scientific research to study the effects of opioid agonists on the μ-opioid receptor. It has been found to have a high affinity for this receptor and can be used to investigate the mechanisms of action of other opioid agonists.